Cas no 130058-44-5 (N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• CAS No: 130058-44-5
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5434487
• Update Time: 2025-06-07

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• 3-Quinolinecarboxamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-1,2-dihydro-4-hydroxy-2-oxo-
• N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C20H20N2O5/c1-26-15-8-7-12(11-16(15)27-2)9-10-21-19(24)17-18(23)13-5-3-4-6-14(13)22-20(17)25/h3-8,11H,9-10H2,1-2H3,(H,21,24)(H2,22,23,25)
• InChI Key： LASRZHCDPFZTIP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(O)=C(C(NCCC2=CC=C(OC)C(OC)=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 130058-44-5): A Comprehensive Overview

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 130058-44-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines a quinoline core with a substituted phenyl group and an amide functionality. The intricate molecular architecture of this compound has led to its exploration in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer research.

The chemical structure of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide is characterized by a quinoline ring system, which is a common motif in many biologically active compounds. The presence of the 3,4-dimethoxyphenyl group and the amide linkage imparts specific pharmacological properties to the molecule. Recent studies have highlighted the potential of this compound as a lead molecule for the development of novel therapeutic agents.

In the realm of anti-inflammatory research, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide has shown promising results. Studies have demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of prostaglandins and leukotrienes, which are major contributors to inflammation. By targeting these pathways, this compound may offer a new approach to managing inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide has also been investigated for its potential anti-cancer effects. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. Specifically, it has been observed to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide is another important aspect that has been studied extensively. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound shows low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple pathways involved in inflammation and cancer makes it an attractive candidate for combination therapy approaches.

Furthermore, ongoing research is focused on optimizing the chemical structure of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These efforts aim to guide the rational design of more effective derivatives with improved pharmacological profiles.

In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 130058-44-5) represents a promising lead molecule with significant potential in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it holds great promise for improving patient outcomes in various disease states.